Cas no 25365-02-0 (Spiro[3-azabicyclo[3.1.1]heptane-6,1'-cycloheptane]-2,4-dione)

• Product name: Spiro[3-azabicyclo[3.1.1]heptane-6,1'-cycloheptane]-2,4-dione
• CAS No: 25365-02-0
• MF: C₁₂H₁₇NO₂
• MW: 207.26888
• CID: 279876
• PubChem ID: 57357816

Spiro[3-azabicyclo[3.1.1]heptane-6,1'-cycloheptane]-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Spiro[3-azabicyclo[3.1.1]heptane-6,1'-cycloheptane]-2,4-dione
• Spiro[3.6]decane-1,3-dicarboximide(8CI)
• 25365-02-0
• DTXSID90723877
• 3-Azaspiro[bicyclo[3.1.1]heptane-6,1'-cycloheptane]-2,4-dione

• Inchi： InChI=1S/C12H17NO2/c14-10-8-7-9(11(15)13-10)12(8)5-3-1-2-4-6-12/h8-9H,1-7H2,(H,13,14,15)
• InChI Key： KOKZAONMSQQNBR-UHFFFAOYSA-N
• SMILES： C1C2(C3CC2C(=O)NC3=O)CCCCC1

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17